Cas no 182564-45-0 (Sulfamide, N'-(1H-indol-5-yl)-N,N-dimethyl-)

Sulfamide, N'-(1H-indol-5-yl)-N,N-dimethyl- structure
182564-45-0 structure
Product Name:Sulfamide, N'-(1H-indol-5-yl)-N,N-dimethyl-
CAS No:182564-45-0
MF:C10H13N3O2S
MW:239.294120550156
CID:1376179
PubChem ID:22611354
Update Time:2025-04-20

Sulfamide, N'-(1H-indol-5-yl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Sulfamide, N'-(1H-indol-5-yl)-N,N-dimethyl-
    • QSSSNOKXJYEBFO-UHFFFAOYSA-N
    • 5-(N,N-dimethylamino)sulfonylamino-1H-indole
    • SCHEMBL7479904
    • AKOS027644351
    • 182564-45-0
    • [(1H-indol-5-yl)sulfamoyl]dimethylamine
    • Inchi: 1S/C10H13N3O2S/c1-13(2)16(14,15)12-9-3-4-10-8(7-9)5-6-11-10/h3-7,11-12H,1-2H3
    • InChI Key: QSSSNOKXJYEBFO-UHFFFAOYSA-N
    • SMILES: S(N(C)C)(NC1C=CC2=C(C=CN2)C=1)(=O)=O

Computed Properties

  • Exact Mass: 239.07299
  • Monoisotopic Mass: 239.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 65.2
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